Cas no 2680539-15-3 (2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride
• CAS No: 2680539-15-3
• MF: C₁₆H₁₉Cl₂N₃O
• MW: 340.247561693192
• MDL: MFCD34183448
• CID: 5645501
• PubChem ID: 165940425
• Update Time: 2025-10-10

2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
• 2680539-15-3
• EN300-28263798
• 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

• MDL： MFCD34183448
• Inchi： 1S/C16H17N3O.2ClH/c1-20-13-4-2-3-11(9-13)12-5-6-14-15(10-12)19-16(18-14)7-8-17;;/h2-6,9-10H,7-8,17H2,1H3,(H,18,19);2*1H
• InChI Key： XAKNIOMELNWVIK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC(=C1)C1C=CC2=C(C=1)NC(CCN)=N2

Computed Properties

• Exact Mass: 339.0905176g/mol
• Monoisotopic Mass: 339.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride

Introduction to 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2680539-15-3) and Its Emerging Applications in Chemical Biology

The compound 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride (CAS No. 2680539-15-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and promising biological activities. The presence of a benzodiazole moiety and an N-methylated amine group appended to a phenyl ring suggests a rich chemical space for interaction with biological targets, making it a compelling candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of multi-target directed ligands (MTDLs), which possess the ability to modulate multiple biological pathways simultaneously. The structural design of 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride aligns well with this paradigm, as its core scaffold can be engineered to interact with various enzymes and receptors. For instance, the benzodiazole ring is well-known for its interactions with GABAergic systems, while the amine substituents offer opportunities for binding to protein kinases and other metabolic enzymes.

One of the most intriguing aspects of this compound is its potential role in modulating neurotransmitter systems. The benzodiazole moiety, in particular, is a well-studied pharmacophore with demonstrated anxiolytic, sedative, and muscle relaxant properties. However, modifications at the 2-position and 5-position of the benzodiazole ring can significantly alter its pharmacological profile. In the case of 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride, the methoxy group on the phenyl ring may enhance solubility while simultaneously influencing electronic properties that could affect binding affinity.

The N-methylated amine group at the terminal position introduces another layer of complexity, as it can participate in hydrogen bonding interactions or form salt bridges with biological targets. This feature is particularly relevant in the context of drug design, where optimizing such interactions can lead to improved potency and selectivity. The dihydrochloride salt form further enhances solubility and stability, making it more amenable for in vitro and in vivo studies.

Recent studies have begun to explore the therapeutic potential of analogs that incorporate benzodiazole derivatives into their structure. For example, modifications aimed at enhancing binding to specific subtypes of benzodiaz рецепторы (such as α₁ or α₂) have led to compounds with improved efficacy in treating anxiety disorders while minimizing side effects like sedation. Similarly, structural variations that enhance interactions with monoamine oxidase (MAO) inhibitors or other metabolic enzymes could open new avenues for treating neurodegenerative diseases.

The synthesis of 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1-amine dihydrochloride involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group manipulations such as methylation and salt formation. Advances in catalytic methods have enabled more efficient routes to complex heterocycles like this one, reducing both reaction times and byproduct formation.

In terms of preclinical evaluation, this compound has shown promise in initial assays targeting neurological disorders. Its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Additionally, its structural motifs suggest potential applications beyond CNS disorders; for instance, it may exhibit anti-inflammatory or analgesic properties when tested against peripheral inflammatory models.

The integration of computational chemistry techniques has further accelerated the exploration of this molecule’s potential. Molecular docking studies can predict binding modes and affinities for various targets, providing a rational basis for designing derivatives with enhanced activity or selectivity. Furthermore, machine learning models are increasingly being employed to identify novel analogs based on structural features that correlate with biological activity.

As research progresses, interdisciplinary approaches combining synthetic chemistry, pharmacology, and computational biology will be crucial in unlocking the full therapeutic potential of 2-5-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-ylethan-1amine dihydrochloride (CAS No. 2680539-15-3). Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical candidates that address unmet medical needs.

In conclusion,2 -5 - ( 3 - methoxyphenyl ) - 1 H - 1 , 3 - benz od az ol - 2 - ylethan - 1 - am ine di hydroch lor ide stands as a testament to the ongoing innovation in medicinal chemistry. Its unique structural features offer a rich foundation for designing molecules with diverse biological activities, particularly those targeting neurological disorders. As our understanding of disease mechanisms continues to evolve, this compound along with its derivatives will undoubtedly play a significant role in shaping future therapeutic strategies across multiple therapeutic areas.